Cas no 143324-19-0 (Acetamide,N-(1-amino-3,4-dicyano-1H-pyrrol-2-yl)-)

Acetamide,N-(1-amino-3,4-dicyano-1H-pyrrol-2-yl)- structure
143324-19-0 structure
Product name:Acetamide,N-(1-amino-3,4-dicyano-1H-pyrrol-2-yl)-
CAS No:143324-19-0
MF:C8H7N5O
MW:189.174080133438
CID:108287
PubChem ID:45120263

Acetamide,N-(1-amino-3,4-dicyano-1H-pyrrol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-(1-amino-3,4-dicyano-1H-pyrrol-2-yl)-
    • N-(1-Amino-3,4-dicyano-1H-pyrrol-2-yl)acetamide
    • 143324-19-0
    • Inchi: InChI=1S/C8H7N5O/c1-5(14)12-8-7(3-10)6(2-9)4-13(8)11/h4H,11H2,1H3,(H,12,14)
    • InChI Key: LRDQVYKMGAXINB-UHFFFAOYSA-N
    • SMILES: NN1C=C(C#N)C(C#N)=C1NC(=O)C

Computed Properties

  • Exact Mass: 189.06521
  • Monoisotopic Mass: 189.065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 108A^2
  • Surface Charge: 0
  • XLogP3: 0.5

Experimental Properties

  • PSA: 107.63

Recommend Articles

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd
Hubei Henglvyuan Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd
Hebei Ganmiao New material Technology Co., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Ganmiao New material Technology Co., LTD